Cas no 61471-45-2 (3-(1H-Pyrrol-1-yl)benzoic acid)
61471-45-2 structure
Product Name:3-(1H-Pyrrol-1-yl)benzoic acid
CAS No:61471-45-2
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD02656610
CID:527671
PubChem ID:736537
Update Time:2025-04-19
3-(1H-Pyrrol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Pyrrol-1-yl)benzoic acid
- 3-(1-Pyrrolyl)benzoic acid
- 3-Pyrrol-1-yl-benzoic acid
- Benzoicacid, 3-(1H-pyrrol-1-yl)-
- BUTTPARK 9812-66
- RARECHEM AL BO 0578
- PS-4299
- CS-0117149
- SCHEMBL594234
- 3-(1H-Pyrrol-1-yl)benzoic acid, AldrichCPR
- 3-(1H-PYRROL-1-YL)BENZOICACID
- 3-pyrrol-1-ylbenzoic acid
- DB-015395
- SB62110
- AKOS000103631
- 3-(pyrrol-1-yl)benzoic acid
- Benzoic acid, 3-(1H-pyrrol-1-yl)-
- AN-698/40860033
- Oprea1_201413
- NCGC00184568-01
- J-510436
- STK204987
- Oprea1_508575
- 61471-45-2
- N-(3-Carboxy)phenylpyrrole
- F13617
- EN300-13498
- MFCD02656610
- PODFNQCZFHLJPH-UHFFFAOYSA-N
- CHEMBL407222
- SDCCGMLS-0066033.P001
- Z56616524
- HMS1683N11
- Benzoicacid,3-(1H-pyrrol-1-yl)-
- BBL009663
-
- MDL： MFCD02656610
- Inchi： 1S/C11H9NO2/c13-11(14)9-4-3-5-10(8-9)12-6-1-2-7-12/h1-8H,(H,13,14)
- InChI Key： PODFNQCZFHLJPH-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)N1C=CC=C1)=O
Computed Properties
- Exact Mass: 187.06300
- Monoisotopic Mass: 187.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: Not available
- Melting Point: 180 °C
- Boiling Point: 376.6°C at 760 mmHg
- Flash Point: Not available
- PSA: 42.23000
- LogP: 2.17550
- Vapor Pressure: Not available
3-(1H-Pyrrol-1-yl)benzoic acid Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
3-(1H-Pyrrol-1-yl)benzoic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-Pyrrol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153415-5g |
3-Pyrrol-1-yl-benzoic acid |
61471-45-2 | 95%+ | 5g |
$316 | 2021-08-05 | |
| Chemenu | CM153415-10g |
3-Pyrrol-1-yl-benzoic acid |
61471-45-2 | 95%+ | 10g |
$606 | 2021-08-05 | |
| Chemenu | CM153415-25g |
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61471-45-2 | 95%+ | 25g |
$1125 | 2021-08-05 | |
| Alichem | A109007861-5g |
3-(1H-Pyrrol-1-yl)benzoic acid |
61471-45-2 | 95% | 5g |
$483.60 | 2023-09-01 | |
| Alichem | A109007861-10g |
3-(1H-Pyrrol-1-yl)benzoic acid |
61471-45-2 | 95% | 10g |
$710.94 | 2023-09-01 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0475-1g |
3-Pyrrol-1-yl-benzoic acid |
61471-45-2 | 97% | 1g |
466.42CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0475-5g |
3-Pyrrol-1-yl-benzoic acid |
61471-45-2 | 97% | 5g |
1653.68CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0475-25g |
3-Pyrrol-1-yl-benzoic acid |
61471-45-2 | 97% | 25g |
5427.47CNY | 2021-05-07 | |
| TRC | P998803-50mg |
3-(1H-Pyrrol-1-yl)benzoic Acid |
61471-45-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P998803-100mg |
3-(1H-Pyrrol-1-yl)benzoic Acid |
61471-45-2 | 100mg |
$ 65.00 | 2022-06-02 |
3-(1H-Pyrrol-1-yl)benzoic acid Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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